
In-Depth Technical Guide: Safety Data Sheet for
Amine-PEG6-thiol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Amine-PEG6-thiol

Cat. No.: B11929514 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the safety data for Amine-PEG6-
thiol, a bifunctional linker commonly utilized in the development of PROTACs (Proteolysis

Targeting Chimeras) and other bioconjugation applications. The information presented is

aggregated from various supplier Safety Data Sheets (SDS) and is intended to provide a

thorough understanding of the potential hazards, safe handling procedures, and emergency

responses associated with this compound.

It is critical to note that the properties and hazard classifications of Amine-PEG-thiol can vary

depending on its molecular weight and purity. Therefore, users must always consult the specific

Safety Data Sheet provided by the manufacturer for the exact product in use.

Hazard Identification and Classification
The hazard classification for Amine-PEG6-thiol can differ between suppliers and specific

product formulations. While some suppliers classify certain molecular weight versions as not a

hazardous substance or mixture, others provide specific GHS (Globally Harmonized System of

Classification and Labelling of Chemicals) classifications. It is crucial to adhere to the

classification on the product-specific SDS.

A generalized GHS classification workflow for a potentially hazardous chemical is outlined

below:
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GHS Classification Workflow

Based on available data for some variants of Amine-PEG-thiol, the following classifications

have been noted:

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Physical and Chemical Properties
The physical and chemical properties of Amine-PEG6-thiol can vary based on the specific

molecular weight and purity. The following table summarizes available data for a specific

variant.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b11929514?utm_src=pdf-body-img
https://www.benchchem.com/product/b11929514?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C12H27NO5S

Molecular Weight 297.41 g/mol

Purity > 96%

Appearance
Not consistently reported; may be a solid or

liquid

Solubility
Soluble in aqueous solutions and most organic

solvents

Safe Handling and Storage
Proper handling and storage are essential to ensure the safety of laboratory personnel and to

maintain the integrity of the product.

7.1. Precautions for Safe Handling:

Avoid contact with skin and eyes.

Avoid inhalation of vapor, mist, or gas.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

7.2. Conditions for Safe Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed.
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Recommended storage temperatures can vary, with some suppliers recommending -20°C for

long-term storage.

For stock solutions, storage at -80°C for up to 6 months or -20°C for up to 1 month is

recommended.[1]

Avoid direct sunlight.

The following diagram illustrates a logical workflow for the safe handling of Amine-PEG6-thiol
in a laboratory setting.
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Safe Handling Workflow

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial. The following table and

diagram outline the recommended first aid procedures.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If breathing has stopped,

give artificial respiration. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If irritation persists, seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

The decision-making process for administering first aid is visualized in the following diagram:
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First Aid Decision Tree

Experimental Protocols
It is important to clarify that Safety Data Sheets do not contain detailed experimental protocols

for the application of the chemical in research or manufacturing. The purpose of an SDS is to

provide critical safety and handling information.

For protocols related to the use of Amine-PEG6-thiol in specific applications such as PROTAC

synthesis or bioconjugation, researchers should consult relevant scientific literature and

established laboratory procedures. The handling and safety precautions outlined in this guide

and the manufacturer's SDS should be integrated into any such experimental protocols.

Personal Protective Equipment (PPE)
To minimize exposure, the use of appropriate personal protective equipment is mandatory

when handling Amine-PEG6-thiol.
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PPE Type Specifications

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat. Ensure gloves are inspected

prior to use and changed frequently, especially if

contaminated.

Respiratory Protection

In case of insufficient ventilation or the formation

of aerosols, a NIOSH-approved respirator

should be worn.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing

vapors, mist, or gas. Wear appropriate PPE.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with an inert material (e.g., vermiculite, sand, or earth) and

place in a suitable, closed container for disposal.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for the official Safety Data Sheet provided by the manufacturer. Always refer to the product-

specific SDS for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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